3-(4/'-(ethylene-N,N,N-trimethylamino)phenyl)-2-isothiocyanate
3-(4/'-(ethylene-N,N,N-trimethylamino)phenyl)-2-isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
142937-20-0
VCID:
VC0114277
InChI:
InChI=1S/C12H17N2S.ClH/c1-14(2,3)9-8-11-4-6-12(7-5-11)13-10-15;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
SMILES:
C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-]
Molecular Formula:
C12H17ClN2S
Molecular Weight:
256.8 g/mol
3-(4/'-(ethylene-N,N,N-trimethylamino)phenyl)-2-isothiocyanate
CAS No.: 142937-20-0
Main Products
VCID: VC0114277
Molecular Formula: C12H17ClN2S
Molecular Weight: 256.8 g/mol
| CAS No. | 142937-20-0 |
|---|---|
| Product Name | 3-(4/'-(ethylene-N,N,N-trimethylamino)phenyl)-2-isothiocyanate |
| Molecular Formula | C12H17ClN2S |
| Molecular Weight | 256.8 g/mol |
| IUPAC Name | 2-(4-isothiocyanatophenyl)ethyl-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C12H17N2S.ClH/c1-14(2,3)9-8-11-4-6-12(7-5-11)13-10-15;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | BCKZDNKRAWKLBB-UHFFFAOYSA-M |
| SMILES | C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-] |
| Canonical SMILES | C[N+](C)(C)CCC1=CC=C(C=C1)N=C=S.[Cl-] |
| Synonyms | 3-(4'-(ethylene-N,N,N-trimethylamino)phenyl)-2-isothiocyanate PETAPITC |
| PubChem Compound | 126728 |
| Last Modified | Nov 11 2021 |
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